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Compound of Interest

Compound Name: Imipenem and cilastatin

Cat. No.: B1256146 Get Quote

Essential protocols for the safe handling and disposal of the antibiotic combination, imipenem
and cilastatin, are critical for protecting laboratory personnel. This guide provides immediate

safety, operational, and disposal information for researchers, scientists, and drug development

professionals.

Imipenem and cilastatin are potent pharmaceutical compounds that require careful handling

to minimize occupational exposure and ensure a safe laboratory environment. Adherence to

established safety protocols is paramount, from the moment the compounds are received to

their ultimate disposal. This document outlines the necessary personal protective equipment

(PPE), handling procedures, and emergency plans to mitigate risks associated with these

substances.

Core Safety and Handling Data
The following table summarizes key safety and exposure limit data for imipenem and
cilastatin. These values should inform risk assessments and the implementation of safety

controls in the laboratory.
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Parameter Imipenem Cilastatin General Dust

Occupational

Exposure Limit (OEL)

- Time-Weighted

Average (TWA)

3000 µg/m³[1] 5 mg/m³ (OEB 1)[1]

10 mg/m³ (total dust),

5 mg/m³ (respirable

dust)[2]

Wipe Limit 100 µ g/100 cm²[1] Not Specified Not Applicable

Primary Hazards

Respiratory

sensitization, Eye

irritation, Potential

reproductive toxicity[1]

Eye irritation[1] Combustible dust[1]

OEB: Occupational Exposure Band

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is the foundation of safe handling. The following equipment is

mandatory when working with imipenem and cilastatin in powdered or solution form.

Respiratory Protection: In cases of inadequate ventilation or when dust generation is likely, a

NIOSH/MSHA-approved respirator is essential.[2] For weighing and handling of powders, a

powered air-purifying respirator (PAPR) may be necessary.

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[1] A face

shield should be worn in addition to goggles when there is a splash hazard.[1]

Hand Protection: Double gloving with nitrile gloves is recommended. The outer glove should

be removed immediately after handling the compounds, and hands should be washed before

replacing it.

Body Protection: A lab coat or a disposable gown should be worn to protect clothing and

skin.[1] Ensure cuffs are tucked into the inner pair of gloves.

Procedural Guidance: Donning and Doffing PPE
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Proper technique in putting on and taking off PPE is crucial to prevent contamination.

Donning Sequence:

Gown: Securely fasten at the neck and waist.

Mask or Respirator: Ensure a proper fit and seal.

Goggles/Face Shield: Adjust for a snug and comfortable fit.

Gloves: Pull the cuffs of the inner pair of gloves over the wrists of the gown. The outer pair

goes over the inner pair.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Peel off the outer pair of gloves, turning them inside out.

Gown and Inner Gloves: Remove the gown by rolling it down and away from the body,

turning it inside out. As the gown is removed, peel off the inner gloves simultaneously,

trapping the gown within the gloves.

Exit the immediate work area.

Goggles/Face Shield: Remove by handling the strap, avoiding contact with the front surface.

Mask or Respirator: Remove by handling the straps.

Hand Hygiene: Thoroughly wash hands with soap and water.

Operational Plan for Handling Imipenem and
Cilastatin
Engineering Controls:

All handling of powdered imipenem and cilastatin should be conducted in a certified

chemical fume hood or a containment ventilated enclosure (CVE) to minimize inhalation

exposure.
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General and local exhaust ventilation should be utilized to maintain airborne concentrations

below the established OELs.[2]

Safe Handling Practices:

Avoid the formation of dust.[3][4]

Do not handle the compounds until all safety precautions have been read and understood.[1]

Wash hands thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[3]

Store containers tightly closed in a dry, cool, and well-ventilated area.[4]

Disposal Plan: Managing Waste Safely
All waste materials containing imipenem and cilastatin must be treated as hazardous

chemical waste.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), weighing papers, and other solid

materials should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions should be collected in a labeled hazardous waste container.

Do not pour down the drain.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.

Disposal: All hazardous waste must be disposed of through an approved waste disposal

plant in accordance with local, state, and federal regulations.[1]

Emergency Procedures: Spill Response
In the event of a spill, immediate and correct action is critical to prevent exposure and

contamination.
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For a solid (powder) spill:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Isolate: Secure the area to prevent entry.

Protect: Don the appropriate PPE, including respiratory protection.

Contain: Gently cover the spill with a damp paper towel or absorbent material to avoid

raising dust.

Clean: Carefully scoop the material into a labeled hazardous waste container. Clean the spill

area with a suitable decontaminating solution, working from the outside in.

Dispose: All cleanup materials must be disposed of as hazardous waste.

For a liquid (solution) spill:

Evacuate and Isolate: As with a solid spill.

Protect: Don appropriate PPE.

Contain: Surround the spill with absorbent material to prevent it from spreading.

Absorb: Cover the spill with absorbent pads or granules.

Clean: Once absorbed, scoop the material into a labeled hazardous waste container. Clean

the spill area with a suitable decontaminating solution.

Dispose: All cleanup materials must be disposed of as hazardous waste.

Spill Response Workflow
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Caption: Workflow for responding to a spill of imipenem and cilastatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1256146?utm_src=pdf-custom-synthesis
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_NO_6N.pdf
https://www.drugs.com/pro/imipenem-and-cilastatin-injection.html
https://www.echemi.com/sds/imipenem-pd1805145628.html
https://www.benchchem.com/product/b1256146#personal-protective-equipment-for-handling-imipenem-and-cilastatin
https://www.benchchem.com/product/b1256146#personal-protective-equipment-for-handling-imipenem-and-cilastatin
https://www.benchchem.com/product/b1256146#personal-protective-equipment-for-handling-imipenem-and-cilastatin
https://www.benchchem.com/product/b1256146#personal-protective-equipment-for-handling-imipenem-and-cilastatin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1256146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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